Cas no 1147423-04-8 (1-(piperidin-4-yl)azetidin-3-ol)

1-(Piperidin-4-yl)azetidin-3-ol is a heterocyclic compound featuring both piperidine and azetidine moieties, with a hydroxyl group at the 3-position of the azetidine ring. This structure imparts versatility in medicinal chemistry and drug development, particularly as a scaffold for designing bioactive molecules. The presence of the nitrogen-containing rings enhances its potential as a building block for pharmacophores targeting central nervous system (CNS) disorders or other therapeutic applications. Its rigid yet functionalized framework allows for precise modifications, improving binding affinity and selectivity. The compound’s synthetic accessibility and stability further contribute to its utility in exploratory research and lead optimization.

1-(piperidin-4-yl)azetidin-3-ol structure

1147423-04-8 structure

Product Name:1-(piperidin-4-yl)azetidin-3-ol

CAS No:1147423-04-8

MF:C₈H₁₆N₂O

MW:156.225441932678

MDL:MFCD16659802

CID:827395

PubChem ID:52988114

Update Time:2025-06-07

1-(piperidin-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4-Piperidinyl)-3-azetidinol
- 1-(4-Piperidinyl)-3-azetidinol dihydrochloride
- 1-(piperidin-4-yl)azetidin-3-ol
- 1-piperidin-4-ylazetidin-3-ol
- CS-0053710
- CS1794
- Q-103242
- DTXSID80681038
- EN300-1220649
- SCHEMBL2673794
- AKOS015900748
- LS-12266
- 3-Azetidinol, 1-(4-piperidinyl)-
- 1147423-04-8
- MHCWBHMMWDDZFI-UHFFFAOYSA-N
- F1908-0479
- MFCD16659802
- AC-31836
- SB51008
- ALBB-032825
- MDL： MFCD16659802
- Inchi： 1S/C8H16N2O/c11-8-5-10(6-8)7-1-3-9-4-2-7/h7-9,11H,1-6H2
- InChI Key： MHCWBHMMWDDZFI-UHFFFAOYSA-N
- SMILES： OC1CN(C1)C1CCNCC1

Computed Properties

Exact Mass: 156.126263138g/mol
Monoisotopic Mass: 156.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 1.155
Boiling Point: 261.967°C at 760 mmHg

1-(piperidin-4-yl)azetidin-3-ol Pricemore >>

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abcr	AB452512-250mg	1-(Piperidin-4-yl)azetidin-3-ol, 95%; .	1147423-04-8	95%	250mg	€357.80	2025-04-22